1,4'-Bipiperidine-2,2,3,3,4,4,5,5,6,6-d10

Specification

• CAS No.: 718613-20-8
• Molecular Formula: C10H20N2
• Molecular Weight: 178.345
• IUPAC Name: 2,2,3,3,4,4,5,5,6,6-decadeuterio-1-piperidin-4-ylpiperidine
• Standard InChI: InChI=1S/C10H20N2/c1-2-8-12(9-3-1)10-4-6-11-7-5-10/h10-11H,1-9H2/i1D2,2D2,3D2,8D2,9D2
• Standard InChI Key: QDVBKXJMLILLLB-YRRFPNITSA-N
• SMILES: C1CCN(CC1)C2CCNCC2

Introduction

1,4'-Bipiperidine-2,2,3,3,4,4,5,5,6,6-d10 is a deuterated variant of 1,4'-bipiperidine, where ten hydrogen atoms are replaced with deuterium (a heavy isotope of hydrogen) at positions 2,2,3,3,4,4,5,5,6,6 of the bipiperidine structure. This strategic deuterium labeling creates a compound with distinct spectroscopic properties that are highly valuable in research applications. The compound is identified by the CAS registry number 718613-20-8 and represents an important class of isotopically-labeled reference standards.

Because of its deuterium incorporation, this compound is frequently employed as a marker or tracer in chemical research, allowing scientists to track reaction pathways and mechanisms with high precision. The specific deuteration pattern provides a unique mass signature that makes the compound particularly useful in mass spectrometry and other analytical techniques. This specialized molecule maintains similar chemical reactivity to its non-deuterated counterpart while offering enhanced traceability in complex chemical and biological systems.

Chemical Structure and Properties

Molecular Structure

1,4'-Bipiperidine-2,2,3,3,4,4,5,5,6,6-d10 consists of two piperidine rings connected through a nitrogen-carbon bond. The structure features systematic replacement of ten hydrogen atoms with deuterium atoms at positions 2,2,3,3,4,4,5,5,6,6, giving the compound its distinctive properties while maintaining the basic structural framework of 1,4'-bipiperidine. This deuteration pattern creates a molecule that serves as an excellent isotopic tracer.

The compound is also known by several synonyms that reflect its chemical identity:

• 4-(1-Piperidino)piperidine-d10

• [2H10]-1,4'-Bipiperidine

• 2,2,3,3,4,4,5,5,6,6-decadeuterio-1-piperidin-4-ylpiperidine

• DTXSID80661810

Physical and Chemical Properties

The physical and chemical properties of 1,4'-Bipiperidine-2,2,3,3,4,4,5,5,6,6-d10 provide important information for researchers working with this compound. These properties are summarized in the following table:

Property	Value
Molecular Formula	C10H10D10N2 or C10HD20N2
Molecular Weight	178.34 g/mol (PubChem) or 189.41 g/mol (ChemBK)
Physical State	Solid
Color	Pale Yellow
Melting Point	63-66°C
Solubility	Slightly soluble in Chloroform and Methanol
Storage Condition	Refrigerator

The slight discrepancy in reported molecular weights may be due to different calculation methods or variations in accounting for isotopic composition. The chemical behavior of this deuterated compound is generally similar to its non-deuterated counterpart, with subtle differences due to the kinetic isotope effect. This effect can influence reaction rates and is particularly useful in mechanistic studies and metabolic investigations.

Synthesis and Applications

Research Applications

1,4'-Bipiperidine-2,2,3,3,4,4,5,5,6,6-d10 serves multiple important functions in research settings:

• Analytical Standard: The compound functions as a reference standard in analytical chemistry, particularly in mass spectrometry where the deuterium labeling provides a distinct mass signature.

• Tracer Studies: Its deuterium labeling makes it an excellent marker in chemical research, enabling scientists to track specific molecules through complex reaction pathways.

• Pharmaceutical Development: The compound is used in the synthesis of selective sphingosine kinase 1 inhibitors, which have potential as therapeutic agents for proliferative conditions.

• Metabolic Research: Deuterated compounds like this one are valuable in studying metabolic pathways, as the deuterium labels can help track the fate of specific molecular fragments in biological systems.

Related Compounds and Derivatives

Several structurally related compounds demonstrate the versatility and importance of the bipiperidine scaffold in chemical and pharmaceutical research:

• [1,4'-Bipiperidine]-1'-carbonyl-d10-1'-carboxylic Acid tert-Butyl Ester (CAS: 718613-18-4): This derivative is described as a labeled reactant used in the preparation of inhibitors for neurodegenerative diseases. Its molecular formula is C15H18D10N2O2 with a molecular weight of 278.46.

• 2-(1,4'-bipiperidine-1'-yl)thiazolopyridines: These compounds have been investigated as non-imidazole histamine H3 receptor antagonists, highlighting potential therapeutic applications in neurological disorders.

These related compounds underscore the pharmaceutical importance of bipiperidine derivatives and provide context for understanding the potential applications of 1,4'-Bipiperidine-2,2,3,3,4,4,5,5,6,6-d10 in drug discovery and development.

Supplier	Quantity	Price
CymitQuimica	10 mg	247.00 €
CymitQuimica	100 mg	1,580.00 €
LGC Standards	Various formats	Not specified

The development of deuterated compounds like 1,4'-Bipiperidine-2,2,3,3,4,4,5,5,6,6-d10 represents an important advancement in isotopic labeling techniques. Deuterium labeling has been a valuable tool in chemical research for decades, allowing scientists to trace reaction mechanisms and metabolic pathways with precision. The specific development timeline for this particular compound is not detailed in the available search results, but it follows the broader trend of creating increasingly sophisticated isotopically labeled reference standards for modern analytical chemistry.

The compound is classified as a stable isotope-labeled product, highlighting its importance in analytical chemistry and pharmaceutical research. As techniques in mass spectrometry and other analytical methods have advanced, the demand for precisely deuterated compounds has grown, leading to the commercial availability of specialized molecules like 1,4'-Bipiperidine-2,2,3,3,4,4,5,5,6,6-d10.